Cas no 1217813-71-2 (1-(piperidin-1-yl)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride)

• Product Name: 1-(piperidin-1-yl)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride
• CAS No: 1217813-71-2
• MF: C₁₈H₃₄ClNO₂
• MW: 331.921064853668
• CID: 5394770
• Update Time: 2025-06-25

1-(piperidin-1-yl)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineethanol, α-[[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]methyl]-, hydrochloride (1:1)
• 1-(piperidin-1-yl)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride

• Inchi： 1S/C18H33NO2.ClH/c1-17(2)14-7-8-18(17,3)16(11-14)21-13-15(20)12-19-9-5-4-6-10-19;/h14-16,20H,4-13H2,1-3H3;1H
• InChI Key： ACEJPQIPCNERJN-UHFFFAOYSA-N
• SMILES： N1(CC(COC2CC3C(C)(C)C2(C)CC3)O)CCCCC1.[H]Cl

Additional information on 1-(piperidin-1-yl)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride

1-(Piperidin-1-yl)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride

The compound 1-(piperidin-1-yl)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride (CAS No. 1217813-71-2) is a highly specialized chemical entity with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its complex structure, which includes a piperidine ring, a bicyclic system, and a hydroxyl group, all of which contribute to its unique chemical properties.

Chemical Structure and Synthesis

The molecule consists of a piperidine ring (a six-membered saturated ring with one nitrogen atom) attached to a propanol group via an ether linkage. The bicyclo[2.2.1]heptane system is substituted with three methyl groups at the 1, 7, and 7 positions, adding steric bulk and potentially influencing the compound's pharmacokinetic properties. The hydrochloride salt form suggests that this compound is often used in its protonated form, which may enhance its solubility and stability under certain conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions and cyclizations. Researchers have explored various methodologies to optimize the yield and purity of this compound, making it more accessible for large-scale production.

Pharmacological Properties and Applications

1-(Piperidin-1-yl)-3-{...} hydrochloride has demonstrated significant potential in the field of pharmacology due to its unique structure. Studies have shown that this compound exhibits modulatory effects on various biological targets, including ion channels and enzymes, making it a promising candidate for drug development.

One of the most notable applications of this compound is its role as an intermediate in the synthesis of bioactive molecules. Its ability to act as a versatile building block has been leveraged in the development of novel therapeutic agents targeting central nervous system disorders and inflammatory conditions.

Recent Research Findings

Recent studies have delved into the mechanistic insights of 1-(Piperidin-1-yl)-3-{...} hydrochloride, particularly focusing on its interactions with cellular pathways and receptor systems. For instance, researchers have reported that this compound exhibits selective binding affinity towards certain G-protein coupled receptors (GPCRs), which could be exploited for designing drugs with fewer side effects.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. Its rigid bicyclic structure makes it an attractive candidate for developing advanced polymers and nanomaterials with tailored mechanical properties.

Safety and Handling

As with any chemical compound, proper handling and safety precautions are essential when working with CAS No. 1217813-71-2. This compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizing agents or acids. Gloves and goggles should be worn during handling to minimize exposure risks.

Despite its promising applications, further research is required to fully understand the long-term effects of this compound on human health and the environment. Regulatory agencies continue to monitor its use to ensure compliance with safety standards.

Conclusion

In summary, CAS No. 1217813-71-2, or 1-(Piperidin